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Compound of Interest

6-(Difluoromethyl)pyridin-3-amine
Compound Name:
hydrochloride

Cat. No.: B1431326

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive technical overview of 6-
(difluoromethyl)pyridin-3-amine hydrochloride, a crucial building block in modern medicinal
chemistry. We will explore its chemical properties, synthesis, characterization, and applications,
offering field-proven insights and detailed protocols to empower researchers in their drug
discovery and development endeavors.

Introduction: The Significance of the Difluoromethyl
Group in Medicinal Chemistry

The strategic incorporation of fluorine into drug candidates is a widely employed strategy to
enhance their pharmacological profiles. The difluoromethyl (-CF2H) group, in particular, has
gained significant attention.[1][2] It can increase lipophilicity, improve metabolic stability, and
enhance binding affinity to target proteins.[1] These attributes are critical for optimizing
pharmacokinetic profiles and therapeutic outcomes.[1] Consequently, compounds featuring the
difluoromethylpyridine scaffold are of great interest for developing treatments for a wide array
of diseases.[1][2] 6-(difluoromethyl)pyridin-3-amine hydrochloride serves as a versatile
intermediate, with reactive sites that allow for further chemical transformations, making it a
valuable starting material for synthesizing more complex and biologically active molecules.[1][2]

Physicochemical Properties
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A thorough understanding of the physicochemical properties of a building block is paramount

for its effective use in synthesis and drug design.

Property Value Source
Molecular Formula C6H7CIF2N2 [3]
Molecular Weight 164.03 g/mol (free base) [4]

CAS Number 1646152-50-2 [3][5]
Appearance Solid

Solubility Water soluble [6]

Store in a dry, cool, and well-

ventilated place.[6] Keep under
Storage ] ]

an inert gas (nitrogen or argon)

at 2-8 °C.

Synthesis and Purification

The synthesis of 6-(difluoromethyl)pyridin-3-amine hydrochloride is a multi-step process

that requires careful control of reaction conditions to ensure a high yield and purity of the final

product. A general synthetic approach is outlined below.

Diagram: Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1431326#characterization-of-6-difluoromethyl-
pyridin-3-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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